Cas no 2172586-27-3 (6-chloro-2-(2-methylpropyl)quinazolin-4-amine)

• Product Name: 6-chloro-2-(2-methylpropyl)quinazolin-4-amine
• CAS No: 2172586-27-3
• MF: C₁₂H₁₄ClN₃
• MW: 235.712661266327
• CID: 5934793
• PubChem ID: 165875979
• Update Time: 2025-06-09

6-chloro-2-(2-methylpropyl)quinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-(2-methylpropyl)quinazolin-4-amine
• 2172586-27-3
• EN300-1645537

• Inchi： 1S/C12H14ClN3/c1-7(2)5-11-15-10-4-3-8(13)6-9(10)12(14)16-11/h3-4,6-7H,5H2,1-2H3,(H2,14,15,16)
• InChI Key： HKUDQFZSXLOWLA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(N)=NC(CC(C)C)=N2

Computed Properties

• Exact Mass: 235.0876252g/mol
• Monoisotopic Mass: 235.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.8Ų

Additional information on 6-chloro-2-(2-methylpropyl)quinazolin-4-amine

Introduction to 6-Chloro-2-(2-Methylpropyl)quinazolin-4-amine (CAS No. 2172586-27-3)

6-Chloro-2-(2-methylpropyl)quinazolin-4-amine (CAS No. 2172586-27-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinazoline class, which is known for its diverse biological activities, including anticancer, antiviral, and anti-inflammatory properties. The unique structure of 6-chloro-2-(2-methylpropyl)quinazolin-4-amine makes it a promising candidate for the development of new therapeutic agents.

The chemical structure of 6-chloro-2-(2-methylpropyl)quinazolin-4-amine consists of a quinazoline core with a chlorine atom at the 6-position and an isobutyl group at the 2-position. The presence of these substituents imparts specific pharmacological properties to the molecule, making it an interesting target for further investigation. Recent studies have shown that compounds with similar structures exhibit potent activity against various cancer cell lines, suggesting that 6-chloro-2-(2-methylpropyl)quinazolin-4-amine may have potential as an anticancer agent.

In the context of medicinal chemistry, the quinazoline scaffold has been extensively studied due to its ability to modulate various biological targets. For instance, quinazoline derivatives have been shown to inhibit kinases, which are key enzymes involved in signal transduction pathways that regulate cell growth and proliferation. The inhibition of these kinases can lead to the suppression of cancer cell growth, making them attractive targets for drug development. 6-Chloro-2-(2-methylpropyl)quinazolin-4-amine, with its unique substituents, may possess similar kinase inhibitory properties, which could be further explored in preclinical studies.

Beyond its potential as an anticancer agent, 6-chloro-2-(2-methylpropyl)quinazolin-4-amine may also have applications in other therapeutic areas. For example, recent research has highlighted the role of quinazoline derivatives in modulating inflammatory responses. Inflammatory diseases such as arthritis and asthma are characterized by chronic inflammation, and compounds that can effectively reduce inflammation could provide significant therapeutic benefits. Preliminary studies on 6-chloro-2-(2-methylpropyl)quinazolin-4-amine suggest that it may have anti-inflammatory properties, warranting further investigation in this area.

The synthesis of 6-chloro-2-(2-methylpropyl)quinazolin-4-amine involves a series of well-established chemical reactions. Typically, the synthesis begins with the condensation of anthranilic acid and an appropriate amine or aldehyde to form the quinazoline core. Subsequent functionalization steps introduce the chlorine atom and isobutyl group to yield the final product. The synthetic route is highly reproducible and can be scaled up for larger-scale production if necessary.

To evaluate the biological activity of 6-chloro-2-(2-methylpropyl)quinazolin-4-amine, various in vitro and in vivo assays have been employed. In vitro studies using cancer cell lines have demonstrated that this compound exhibits potent cytotoxic effects against a range of tumor types, including breast cancer, lung cancer, and colon cancer. These findings are supported by molecular docking studies that suggest a high binding affinity for key kinases involved in cancer progression.

In addition to its anticancer properties, preliminary in vivo studies have shown that 6-chloro-2-(2-methylpropyl)quinazolin-4-amine exhibits good pharmacokinetic profiles and low toxicity in animal models. These characteristics are crucial for its potential development as a therapeutic agent. Further preclinical studies are underway to optimize its formulation and delivery methods, with the goal of advancing it into clinical trials.

The potential applications of 6-chloro-2-(2-methylpropyl)quinazolin-4-amine extend beyond oncology and inflammation. Recent research has also explored its use as an antiviral agent against various viral infections. Quinazoline derivatives have been shown to inhibit viral replication by targeting specific viral enzymes or host cell factors required for viral entry or replication. While more research is needed to fully understand the antiviral mechanisms of 6-chloro-2-(2-methylpropyl)quinazolin-4-amine, initial findings are promising.

In conclusion, 6-chloro-2-(2-methylpropyl)quinazolin-4-amine (CAS No. 2172586-27-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies aim to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases.